Cas no 1823500-97-5 (Tert-Butyl 3-(2-chloroethyl)benzylcarbamate)

• Product Name: Tert-Butyl 3-(2-chloroethyl)benzylcarbamate
• CAS No: 1823500-97-5
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• CID: 4936745
• Update Time: 2025-07-23

Tert-Butyl 3-(2-chloroethyl)benzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-chloroethyl)benzylcarbamate
• Tert-Butyl 3-(2-chloroethyl)benzylcarbamate

• Inchi： 1S/C14H20ClNO2/c1-14(2,3)18-13(17)16-10-12-6-4-5-11(9-12)7-8-15/h4-6,9H,7-8,10H2,1-3H3,(H,16,17)
• InChI Key： NIPBQVKFLUPVOJ-UHFFFAOYSA-N
• SMILES： ClCCC1=CC=CC(=C1)CNC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 263
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Tert-Butyl 3-(2-chloroethyl)benzylcarbamate

Introduction to Tert-Butyl 3-(2-chloroethyl)benzylcarbamate (CAS No. 1823500-97-5)

Tert-Butyl 3-(2-chloroethyl)benzylcarbamate, with the chemical formula C₁₄H₁₉ClNO₂, is a significant compound in the field of pharmaceutical research and development. This compound is characterized by its benzylcarbamate moiety, which is a well-known pharmacophore in drug design, particularly for its role in enhancing the bioavailability and stability of active pharmaceutical ingredients (APIs). The presence of a tert-butyl group and a 2-chloroethyl side chain further contributes to its unique chemical properties, making it a valuable intermediate in synthetic chemistry.

The CAS No. 1823500-97-5 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. Tert-Butyl 3-(2-chloroethyl)benzylcarbamate has garnered attention due to its potential applications in the development of novel therapeutic agents. Its structural features suggest that it may exhibit properties such as improved solubility, reduced toxicity, and enhanced binding affinity to biological targets.

In recent years, the pharmaceutical industry has seen a surge in the exploration of carbamate derivatives for their therapeutic potential. Carbamates are known for their versatility in drug design, often serving as key intermediates in the synthesis of more complex molecules. The benzylcarbamate moiety, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor interactions. This has led to its incorporation into various drug candidates targeting neurological disorders, inflammatory conditions, and infectious diseases.

The tert-butyl group in Tert-Butyl 3-(2-chloroethyl)benzylcarbamate plays a crucial role in stabilizing the molecule against metabolic degradation. This feature is particularly important in drug development, where maintaining the integrity of the active ingredient over time is essential for efficacy. Additionally, the 2-chloroethyl side chain introduces electrophilic centers that can participate in further functionalization, allowing for the creation of more complex derivatives with tailored pharmacological properties.

Recent studies have highlighted the importance of Tert-Butyl 3-(2-chloroethyl)benzylcarbamate in the development of novel antiviral agents. The benzylcarbamate scaffold has been shown to interact with viral proteases and polymerases, inhibiting their activity and thereby reducing viral replication. Furthermore, the tert-butyl group enhances lipophilicity, which can improve membrane permeability and facilitate cellular uptake. These properties make Tert-Butyl 3-(2-chloroethyl)benzylcarbamate a promising candidate for further investigation in antiviral therapies.

The compound's potential also extends to anticancer research. Carbamate derivatives have been identified as effective inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of Tert-Butyl 3-(2-chloroethyl)benzylcarbamate suggest that it may disrupt signaling pathways critical for tumor growth and survival. Preliminary studies have indicated that this compound can induce apoptosis in certain cancer cell lines while exhibiting minimal toxicity towards healthy cells.

In addition to its therapeutic applications, Tert-Butyl 3-(2-chloroethyl)benzylcarbamate holds significance in synthetic chemistry. Its unique structure provides chemists with a versatile platform for developing new synthetic methodologies. The presence of reactive sites such as the carbamate bond and chlorine atom allows for diverse functionalization strategies, enabling the synthesis of a wide range of derivatives with tailored properties.

The industrial production of Tert-Butyl 3-(2-chloroethyl)benzylcarbamate involves multi-step synthetic routes that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed in these processes. The compound's stability under various conditions makes it suitable for large-scale manufacturing without significant degradation concerns.

As research continues to uncover new applications for Tert-Butyl 3-(2-chloroethyl)benzylcarbamate, its importance in pharmaceutical development is likely to grow. The compound's unique structural features offer a rich foundation for innovation, driving advancements in drug discovery and therapeutic intervention. With ongoing studies exploring its potential in treating various diseases, Tert-Butyl 3-(2-chloroethyl)benzylcarbamate is poised to play a significant role in shaping the future of medicine.